2-Fluoro-4-(2-methoxy-5-methylphenyl)phenol

• IUPAC Name: 2-fluoro-4-(2-methoxy-5-methylphenyl)phenol
• InChI: InChI=1S/C14H13FO2/c1-9-3-6-14(17-2)11(7-9)10-4-5-13(16)12(15)8-10/h3-8,16H,1-2H3
• InChI Key: KXRAZLYAJHRGJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)C2=CC(=C(C=C2)O)F
• Molecular Formula: C14H13FO2
• DSSTOX Substance ID: DTXSID50684258
• Molecular Weight: 232.25 g/mol
• CAS No.: 1261918-14-2

Description

2-Fluoro-4-(2-methoxy-5-methylphenyl)phenol is an organic compound that belongs to the class of phenols It is characterized by the presence of a fluorine atom, a methoxy group, and a methyl group attached to a phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Fluoro-4-(2-methoxy-5-methylphenyl)phenol can be achieved through several methods. One common approach involves the Suzuki–Miyaura coupling reaction, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction. This method utilizes organoboron reagents and palladium catalysts under mild and functional group-tolerant conditions .

Industrial Production Methods

Industrial production of this compound may involve large-scale Suzuki–Miyaura coupling reactions, where the reaction conditions are optimized for high yield and purity. The use of efficient catalysts and reagents is crucial to ensure the scalability and cost-effectiveness of the production process.

Chemical Reactions Analysis

Types of Reactions

2-Fluoro-4-(2-methoxy-5-methylphenyl)phenol undergoes various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones.

Reduction: The compound can be reduced to form corresponding hydroxy derivatives.

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Nucleophiles like amines and thiols can be used for substitution reactions.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Hydroxy derivatives.

Substitution: Various substituted phenols depending on the nucleophile used.

Scientific Research Applications

2-Fluoro-4-(2-methoxy-5-methylphenyl)phenol has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including anti-tumor and anti-inflammatory effects.

Medicine: Explored as a potential radiotracer candidate for imaging the expression of Cyclooxygenase-2 (COX-2) in the brain.

Industry: Utilized in the production of plastics, adhesives, and coatings due to its ability to improve thermal stability and flame resistance.

Mechanism of Action

The mechanism of action of 2-Fluoro-4-(2-methoxy-5-methylphenyl)phenol involves its interaction with specific molecular targets and pathways. For instance, its potential anti-inflammatory effects may be mediated through the inhibition of enzymes like Cyclooxygenase-2 (COX-2), which plays a role in the inflammatory response .

Comparison with Similar Compounds

Similar Compounds

2-Fluoro-4-methylphenol: Similar structure but lacks the methoxy group.

4-Fluoro-2-methylphenol: Similar structure but with different positioning of the fluorine and methyl groups.

2-Fluoro-4-methoxy-5-(methoxymethyl)phenol: Similar structure with an additional methoxymethyl group.

Uniqueness

2-Fluoro-4-(2-methoxy-5-methylphenyl)phenol is unique due to the specific arrangement of its functional groups, which imparts distinct chemical and biological properties. Its combination of fluorine, methoxy, and methyl groups makes it a versatile compound for various applications in research and industry.